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Compound of Interest

Compound Name: Glyco-obeticholic acid-d5

Cat. No.: B12408566 Get Quote

Essential Safety and Handling of Glyco-
obeticholic acid-d5
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of novel compounds like Glyco-obeticholic acid-d5 is paramount. While a specific

Safety Data Sheet (SDS) for Glyco-obeticholic acid-d5 is not readily available, information on

its non-deuterated form, Glyco-obeticholic acid, and the parent compound, Obeticholic acid,

provides a foundation for safe handling protocols. Glyco-obeticholic acid-d5 is the deuterium-

labeled version of Glyco-obeticholic acid, an active metabolite of Obeticholic acid, which is a

farnesoid X receptor (FXR) agonist.[1] This guide outlines the essential personal protective

equipment (PPE), handling procedures, and disposal plans to minimize risk and ensure a safe

laboratory environment.

It is important to note that while the available SDS for the non-deuterated Glyco-obeticholic

acid does not classify the substance as hazardous, the parent drug, Obeticholic acid, has been

associated with a risk of severe liver injury with incorrect dosing.[2] Therefore, a cautious

approach to handling is recommended.

Personal Protective Equipment (PPE)
A risk-based approach should be taken when selecting PPE. The following table summarizes

the recommended PPE for handling Glyco-obeticholic acid-d5.
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Equipment Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield

To protect eyes from splashes.

[3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile)
To prevent skin contact.[3]

Body Protection Laboratory coat
To protect skin and clothing.[3]

[4]

Respiratory Protection

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

generating dust or aerosols.

To prevent inhalation,

especially if the compound is

in powder form.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

Ensure easy access to an eyewash station and safety shower.

Before starting, review the available safety information for Glyco-obeticholic acid and

Obeticholic acid.[5]

2. Handling the Compound:

For Solid Form:

Avoid creating dust. If possible, handle in a glove box or use a powder-handling enclosure.

Use appropriate tools (e.g., spatulas) to handle the solid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Deuteroferriheme_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.kmpharma.in/download_msds/23313
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Solutions:

Since deuterated compounds can be sensitive to hydrogen-deuterium exchange with

moisture, handle under a dry, inert atmosphere (e.g., nitrogen or argon) when possible.[6]

Use tightly sealed containers for storage to prevent moisture absorption.[6]

Avoid contact with protic solvents (e.g., water, methanol) unless they are deuterated.[6]

3. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[3]

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and water.[3]

If inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

If ingested: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Disposal Plan
All waste containing Glyco-obeticholic acid-d5 should be treated as hazardous chemical

waste.

1. Waste Segregation and Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper) and solutions in a

designated, properly labeled, and sealed hazardous waste container.

The container should be clearly labeled with "Hazardous Waste" and the full chemical name:

"Glyco-obeticholic acid-d5".

2. Storage:
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Store the waste container in a designated and secure area, away from incompatible

materials.

3. Disposal:

Dispose of the waste through your institution's environmental health and safety (EHS) office

or a licensed hazardous waste disposal company.

Do not dispose of Glyco-obeticholic acid-d5 down the drain or in the regular trash.[3]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling of Glyco-obeticholic acid-
d5 in a laboratory setting.
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Workflow for Handling Glyco-obeticholic acid-d5
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Caption: A logical workflow for the safe handling of Glyco-obeticholic acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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